Cas no 479493-68-0 (4,6-dimorpholino-2-chloropyrimidine)

• Product Name: 4,6-dimorpholino-2-chloropyrimidine
• CAS No: 479493-68-0
• MF: C₁₂H₁₇ClN₄O₂
• MW: 284.741981267929
• CID: 2123849
• PubChem ID: 59198369
• Update Time: 2025-04-21

4,6-dimorpholino-2-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dimorpholino-2-chloropyrimidine
• 4-(2-chloro-6-morpholin-4-ylpyrimidin-4-yl)morpholine
• GPSXCDMMIZVRIP-UHFFFAOYSA-N
• 4,4'-(2-Chloropyrimidine-4,6-diyl)bis(morpholine)
• 479493-68-0
• DB-331877
• DTXSID10731232
• SCHEMBL856718
• AN-584/43583910
• 4-[2-chloro-6-(4-morpholinyl)-4-pyrimidinyl]morpholine

• Inchi： 1S/C12H17ClN4O2/c13-12-14-10(16-1-5-18-6-2-16)9-11(15-12)17-3-7-19-8-4-17/h9H,1-8H2
• InChI Key： GPSXCDMMIZVRIP-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CC(=N1)N1CCOCC1)N1CCOCC1

Computed Properties

• Exact Mass: 284.1040035Da
• Monoisotopic Mass: 284.1040035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų